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Compound of Interest

Compound Name: aluminium chloride hexahydrate

Cat. No.: B8786481

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of
standard solutions using aluminium chloride hexahydrate (AICI3-6H20). These guidelines are
intended to ensure accuracy, safety, and reproducibility in experimental and developmental
workflows.

Introduction

Aluminium chloride hexahydrate is a hydrated salt of aluminium and chlorine. It is a white to
pale yellow crystalline solid that is highly soluble in water and various organic solvents.[1][2][3]
Standard solutions of aluminium chloride hexahydrate have diverse applications in research
and industry, including as a catalyst in organic synthesis (e.g., Friedel-Crafts reactions), in
water treatment as a coagulant, and in pharmaceutical and cosmetic formulations as an
antiperspirant and hemostatic agent.[4][5][6][7][8] Accurate preparation of these solutions is
crucial for reliable experimental outcomes.

Physicochemical Properties and Solubility

Understanding the properties of aluminium chloride hexahydrate is essential for the accurate
preparation of its standard solutions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8786481?utm_src=pdf-interest
https://www.benchchem.com/product/b8786481?utm_src=pdf-body
https://www.benchchem.com/product/b8786481?utm_src=pdf-body
https://www.bio-world.com/salts/aluminum-chloride-hexahydrate-p-40100298
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9196728.htm
https://www.lobachemie.com/Metal-salts-00898/ALUMINIUM-CHLORIDE-HEXAHYDRATE-CASNO-7784-13-6.aspx
https://www.benchchem.com/product/b8786481?utm_src=pdf-body
https://www.ck12.org/flexi/cbse-science/compounds-of-aluminium/what-are-the-uses-of-aluminum-chloride/
https://www.solechem.eu/aluminum-chloride-hexahydrate/
https://en.wikipedia.org/wiki/Aluminium_chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4417476/
https://study.com/academy/lesson/aluminum-chloride-uses-side-effects-hazards.html
https://www.benchchem.com/product/b8786481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula AICI3-6H20 [1119]
Molecular Weight 241.43 g/mol [1]09]
Appearance White to off-white or slightly LI

yellow crystalline solid

Solubility in Water

1gin0.9mL; 477 mg/mL at 20
°C

[1]9]

Solubility in Alcohol

lgindmL

[9]

Other Solubilities

Soluble in ether, glycerol,
propylene glycol,
benzophenone, benzene,
nitrobenzene, carbon

tetrachloride, and chloroform.

[1]9]

pH of Aqueous Solution

2.5 - 3.5 (5% solution at 20 °C)

[1]

Melting Point 100 °C (decomposes) [1][2]
Aqueous solutions are stable
for at least six months at room
N temperature.[10] Stable in
Stability

closed containers but may
decompose upon exposure to

moist air.[2]

Applications in Research and Development

Standard solutions of aluminium chloride hexahydrate are utilized in various scientific

applications:

o Organic Synthesis: Acts as a Lewis acid catalyst in Friedel-Crafts alkylation and acylation

reactions.[4][5][6]

» Biochemical Assays: Used in the determination of total flavonoid content in plant extracts.

[11]
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» Pharmaceutical Development: Employed in the formulation of antiperspirants and as a
hemostatic agent to control bleeding.[4][7][8][12]

o Water Treatment: Utilized as a coagulant to purify water by causing suspended particles to
settle.[4]

» Neuroscience Research: Can be used to induce neurofibrillary changes in experimental
models.[9]

Experimental Protocol: Preparation of a 0.1 M
Aluminium Chloride Hexahydrate Standard Solution

This protocol details the steps for preparing 1000 mL of a 0.1 M aqueous solution of
aluminium chloride hexahydrate.

Materials and Equipment:

Aluminium chloride hexahydrate (AICl3-6H20, 99% purity)

» Deionized or distilled water

e 1000 mL volumetric flask

e Analytical balance

» Weighing boat

e Spatula

e Funnel

» Wash bottle with deionized/distilled water

e Magnetic stirrer and stir bar (optional)

o Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Procedure:
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Calculation:
o The molecular weight of AICI3-6H20 is 241.43 g/mol .[1][9]

o To prepare 1000 mL (1 L) of a 0.1 M solution, you will need: 0.1 mol/L* 1 L * 241.43 g/mol
= 24.143 g of AICI3-6H20.[13]

Weighing:

o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh out 24.143 g of aluminium chloride hexahydrate into the weighing boat.
Dissolution:

o Place a funnel in the neck of the 1000 mL volumetric flask.

o Carefully transfer the weighed AICI3-6H20 into the flask.

o Use a wash bottle with deionized water to rinse any remaining solid from the weighing
boat and funnel into the flask.

o Add approximately 500-700 mL of deionized water to the flask.
Mixing:

o Swirl the flask gently or use a magnetic stirrer to dissolve the solid completely. The
solution should be clear and colorless.

Dilution to Volume:

o Once the solid is fully dissolved, carefully add deionized water to the flask until the bottom
of the meniscus reaches the calibration mark.

o Use a dropper or pipette for the final additions to avoid overshooting the mark.
Homogenization and Storage:

o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.
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o Transfer the prepared solution to a clean, dry, and properly labeled storage bottle.

o Store the solution in a cool, dry, well-ventilated area away from incompatible materials.[14]
[15]

Safety Precautions:

Aluminium chloride hexahydrate is corrosive and can cause burns to the skin and eyes.
[15] Always wear appropriate PPE.

e Work in a well-ventilated area to avoid inhalation of any dust or fumes.[15]

e Aqueous solutions of aluminium chloride are acidic.[1] Avoid contact with incompatible
materials such as bases and strong oxidizing agents.[5][15]

 In case of contact, rinse the affected area with plenty of water. Seek medical attention if
irritation persists.

Workflow Diagram
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Preparation Steps

Calculate required mass of AlCI3-6H20
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Transfer solid to volumetric flask

Add ~70% of final volume of deionized water

Dissolve solid completely with mixing gl sl ettt

Safety Precautions

Add deionized water to the calibration mark Glork in a well-ventilated area) GVear appropriate PPE (goggles, gloves, lab coata

Cap and homogenize the solution

Transfer to a labeled storage bottle

Click to download full resolution via product page

Caption: Workflow for preparing a standard solution of aluminium chloride hexahydrate.
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Stability and Storage

Aqueous solutions of aluminium chloride hexahydrate are generally stable. Studies have
shown that a 50% (w/v) aqueous solution maintains its physicochemical stability and sterility for
at least 6 months when stored at 20-25°C in brown glass vials.[12] Similarly, an 18.09 w/v%
agueous solution was found to be stable for at least six months at room temperature without
the need for additives like ethanol or borax.[10] For general laboratory use, it is recommended
to store the solutions in tightly sealed containers in a cool, dry place.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. You are being redirected... [bio-world.com]

2. Aluminium chloride hexahydrate | 7784-13-6 [chemicalbook.com]

3. 7784-13-6 CAS | ALUMINIUM CHLORIDE HEXAHYDRATE | Metallic Salts (Metal Salts) |
Article No. 00898 [lobachemie.com]

e 4. ckl2.org [ck12.0rg]
e 5. solechem.eu [solechem.eu]
e 6. Aluminium chloride - Wikipedia [en.wikipedia.org]

o 7. Efficacy and Safety of Aluminum Chloride in Controlling External Hemorrhage: An Animal
Model Study - PMC [pmc.ncbi.nlm.nih.gov]

e 8. Aluminum Chloride | AICI3 Uses & Hazards - Lesson | Study.com [study.com]

o 9. B4R 757K &M tested according to Ph. Eur. | Sigma-Aldrich [sigmaaldrich.com]
e 10. researchgate.net [researchgate.net]

e 11. researchgate.net [researchgate.net]

e 12. researchgate.net [researchgate.net]

e 13. Preparation of AICI3 solution [periodni.com]

e 14, datasheets.scbt.com [datasheets.scbt.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b8786481?utm_src=pdf-body
https://www.researchgate.net/publication/387887250_Development_of_a_50_wv_aluminium_chloride_hexahydrate_solution_as_haemostatic_agent
https://www.researchgate.net/publication/350773090_Storage_Stability_of_Aluminum_III_Chloride_Hexahydrate_Solutionyuanneizhijiyanhuaaruminiumuyenobaocunandingxing_-Is_it_Better_for_this_Prescription_to_Contain_Borax_or_Ethanol-chufangnihoushayaetanoru
https://datasheets.scbt.com/sc-202925.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9196728_EN.htm
https://www.benchchem.com/product/b8786481?utm_src=pdf-custom-synthesis
https://www.bio-world.com/salts/aluminum-chloride-hexahydrate-p-40100298
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9196728.htm
https://www.lobachemie.com/Metal-salts-00898/ALUMINIUM-CHLORIDE-HEXAHYDRATE-CASNO-7784-13-6.aspx
https://www.lobachemie.com/Metal-salts-00898/ALUMINIUM-CHLORIDE-HEXAHYDRATE-CASNO-7784-13-6.aspx
https://www.ck12.org/flexi/cbse-science/compounds-of-aluminium/what-are-the-uses-of-aluminum-chloride/
https://www.solechem.eu/aluminum-chloride-hexahydrate/
https://en.wikipedia.org/wiki/Aluminium_chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4417476/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4417476/
https://study.com/academy/lesson/aluminum-chloride-uses-side-effects-hazards.html
https://www.sigmaaldrich.com/HK/zh/product/sial/06231
https://www.researchgate.net/publication/350773090_Storage_Stability_of_Aluminum_III_Chloride_Hexahydrate_Solutionyuanneizhijiyanhuaaruminiumuyenobaocunandingxing_-Is_it_Better_for_this_Prescription_to_Contain_Borax_or_Ethanol-chufangnihoushayaetanoru
https://www.researchgate.net/post/How_we_shoud_prepare_AlCl3_10_for_determination_of_flavonoids_in_ethanol_or_methanol
https://www.researchgate.net/publication/387887250_Development_of_a_50_wv_aluminium_chloride_hexahydrate_solution_as_haemostatic_agent
https://www.periodni.com/preparation_of_solutions.php?scq=AlCl3
https://datasheets.scbt.com/sc-202925.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 15. Aluminium chloride hexahydrate(7784-13-6)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

 To cite this document: BenchChem. [Preparation of Standard Solutions with Aluminium
Chloride Hexahydrate: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8786481#preparation-of-standard-
solutions-with-aluminium-chloride-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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